6-Chloro-N4-propylpyrimidine-2,4,5-triamine

• Molecular Formula: C7H12ClN5
• Molecular Weight: 201.66 g/mol
• SMILES: CCCNC1=C(C(=NC(=N1)N)Cl)N
• InChI: InChI=1S/C7H12ClN5/c1-2-3-11-6-4(9)5(8)12-7(10)13-6/h2-3,9H2,1H3,(H3,10,11,12,13)
• InChIKey: ZUCYGWNISNQROP-UHFFFAOYSA-N

6-Chloro-N4-propylpyrimidine-2,4,5-triamine Overview

6-Chloro-N4-propylpyrimidine-2,4,5-triamine (CAS 2092051-08-4) belongs to the class of 2,4,5-triaminopyrimidines, featuring a chlorine atom at position 6, amino groups at positions 2 and 5, and an N4-propylamino substituent at position 4 . The compound is primarily employed as a synthetic building block in medicinal chemistry programs targeting protein kinases, metabolic enzymes, and nucleoside mimetics, where the spatial arrangement of the three amino groups and the chlorine leaving group enables regioselective derivatization and exquisite control over subsequent substitution chemistry [1].

✔ Synthetic building block for kinase inhibitor programs

✔ Regioselective C-6 chloride leaving group for sequential derivatization

✔ N4-propyl chain enables lipophilicity tuning for intracellular target engagement

✔ Triamine core supports dual-function probe design and metabolic pathway studies

• [1] Park BK et al. Evaluation of the metabolism, bioactivation and pharmacokinetics of triaminopyrimidine analogs toward selection of a potential candidate for antimalarial therapy. Xenobiotica. 2017;47(11):1-11. DOI: 10.1080/00498254.2016.1247481. View Source

N4-Substituent Non-Interchangeability

Generic substitution among N4‑alkyl 6‑chloro‑2,4,5‑triaminopyrimidine analogs is not possible because the N4‑alkyl chain length, branching, and consequent lipophilicity directly influence both target binding affinity and metabolic bioactivation liability. The lipophilicity (LogP) of the N4‑substituent significantly impacts the ability of the molecule to access intracellular kinase targets, while the presence of the N4‑substituent plays a role in the metabolic stability of the triaminopyrimidine core, which is also influenced by substituent modifications at the C‑5 nitrogen [1][2]. These parameters are critical in determining the suitability of the compound for specific enzyme inhibition or fluorescent probe applications, making simple replacement by a shorter or branched chain analog unreliable when quantitative performance has already been benchmarked.

N4-chain length alters target access

Longer or shorter alkyl chains may shift LogP and intracellular permeability profiles, changing kinase engagement context.

N4-branching affects selectivity fingerprint

Linear propyl and branched isopropyl groups can occupy different kinase hydrophobic pockets; isomeric replacement may yield a distinct selectivity pattern.

Metabolic bioactivation liability differs

The triaminopyrimidine core undergoes specific di-iminoquinone formation; N4-substituent nature influences this pathway, and ethyl or isopropyl analogs may not replicate the same metabolic context.

• [1] Kuujia.com. 6-Chloro-N4-ethylpyrimidine-2,4,5-triamine. Product page, CAS 89580-84-7. XLogP3: 0.8. Accessed 2026. View Source
• [2] Park BK et al. Evaluation of the metabolism, bioactivation and pharmacokinetics of triaminopyrimidine analogs toward selection of a potential candidate for antimalarial therapy. Xenobiotica. 2017;47(11):1-11. DOI: 10.1080/00498254.2016.1247481. View Source

Comparator-Based Evidence

LogP-Governed Cellular Permeability

6-Chloro‑N4‑propylpyrimidine‑2,4,5‑triamine exhibits a calculated LogP of 1.1163, which is approximately 40% higher than the ethyl analog (LogP 0.8), indicative of superior membrane permeability while retaining aqueous solubility suitable for intracellular kinase engagement [1].

LogP comparison

Reported

LogP 1.12 vs 0.80 (~40% higher)

Reported higher lipophilicity may support improved cell permeability for intracellular kinase studies.

Computational prediction; confirm experimentally.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP: 1.1163 (calculated, from leyan.com)
Comparator Or Baseline	6-Chloro‑N4‑ethylpyrimidine‑2,4,5‑triamine: LogP 0.8 (XLogP3, from kuujia.com)
Quantified Difference	ΔLogP = +0.3163 (approximately 40% higher)
Conditions	Computational prediction; LogP values from vendor databases

Why This Matters

A LogP shift from 0.8 to 1.1163 moves the compound closer to the optimal lipophilicity range (LogP 1–3) for intracellular target access, reducing the risk of poor cell permeability observed with more hydrophilic lower alkyl homologs.

• [1] Kuujia.com. 6-Chloro-N4-ethylpyrimidine-2,4,5-triamine. Product page, CAS 89580-84-7. XLogP3: 0.8. Accessed 2026. View Source

Triamine Core Bioactivation Liability

The triaminopyrimidine core, including the C‑2 amino group present in 6‑chloro‑N4‑propylpyrimidine‑2,4,5‑triamine, has been shown to undergo metabolism involving a di-iminoquinone reactive intermediate formation via C‑2 and C‑5 nitrogens; this pathway is absent in simpler 4,5-diamine cores [1]. This metabolic signature allows for fine‑tuning of safety profiles through controlled N4‑substitution, a feature not available with 4,5-diaminopyrimidine analogs.

Bioactivation pathway

Class-level

Triamine core forms di-iminoquinone reactive intermediate; absent in 4,5-diamine core.

Enables metabolic liability modulation through N4 substitution; 4,5-diamine analogs lack this handle.

In vitro microsomal data; extrapolation to cellular context requires review.

Evidence Dimension	Metabolic bioactivation pathway
Target Compound Data	Triaminopyrimidine core (2,4,5-triamine): capable of forming di-iminoquinone reactive intermediate via C‑2 and C‑5 nitrogens [1]
Comparator Or Baseline	4,5-Diaminopyrimidine core: lacks C‑2 amino group; bioactivation pathway is absent or proceeds differently
Quantified Difference	Qualitative difference in metabolic activation liability; presence of C‑2 NH2 enables specific GSH-conjugate formation
Conditions	In vitro human liver microsomal incubations with GSH/NAC trapping (Xenobiotica, 2017)

Why This Matters

The presence of the C‑2 amino group provides a specific metabolic handle for program teams to modulate toxicity, whereas 4,5-diamine analogs may require alternative strategies for safety optimization.

• [1] Park BK et al. Evaluation of the metabolism, bioactivation and pharmacokinetics of triaminopyrimidine analogs toward selection of a potential candidate for antimalarial therapy. Xenobiotica. 2017;47(11):1-11. DOI: 10.1080/00498254.2016.1247481. View Source

Molecular Weight in Fragment-Based Design

With a molecular weight of 201.66 Da, 6‑chloro‑N4‑propylpyrimidine‑2,4,5‑triamine sits near the optimal upper limit for fragment‑based screening (typically <250 Da), whereas the methyl analog (173.6 Da) may lack sufficient hydrophobic contact and the butyl analog (215.68 Da) begins to exceed the preferred fragment size .

Molecular weight

Data to verify

201.66 Da (methyl 173.6 Da; butyl 215.7 Da)

Fragment-rule-of-three compliant size; supports hit evolution without excessive MW inflation.

Vendor-calculated value; independent verification recommended.

Evidence Dimension	Molecular weight (Da)
Target Compound Data	MW: 201.66 Da
Comparator Or Baseline	Methyl analog: 173.6 Da; Butyl analog: 215.68 Da
Quantified Difference	MW increase of 28.06 Da (+16%) over methyl; 14.02 Da (-7%) under butyl
Conditions	Chemical formula C7H12ClN5; all values from vendor/calculated databases

Why This Matters

This MW puts the propyl variant in a favorable range for fragment elaboration, balancing sufficient molecular complexity for initial binding detection while maintaining feasibility for subsequent growth into lead-like compounds.

Triaminopyrimidine Blue Fluorescence

2,4,5‑Triaminopyrimidines have been demonstrated to function as blue fluorescent probes for cell viability monitoring, an application not feasible with analogous 4,5‑diaminopyrimidine building blocks due to the requisite electronic structure provided by the third amino group at position 2 [1]. 6‑Chloro‑N4‑propylpyrimidine‑2,4,5‑triamine, bearing the full triamine core, retains this photophysical capability, which can be exploited in dual‑function screening libraries.

Blue fluorescence

Reported

Triaminopyrimidine core: blue fluorescence for cell viability imaging; 4,5-diamine core: not reported.

Dual-function capability as synthetic intermediate and fluorescent reporter for high-content screening.

Photophysical validation in Gonçalves et al. 2024; confirm with your imaging setup.

Evidence Dimension	Fluorescence emission capability
Target Compound Data	Triaminopyrimidine core: blue fluorescence emission suitable for cell viability imaging [1]
Comparator Or Baseline	4,5-Diaminopyrimidine building blocks: no reported blue fluorescence
Quantified Difference	Qualitative; fluorescence emission is enabled by the 2,4,5-triamino substitution pattern
Conditions	Photophysical characterization and microscopy validation (Gonçalves et al., 2024)

Why This Matters

The ability to simultaneously serve as a synthetic intermediate and a fluorescent reporter adds multifunctional value in high-content screening programs, eliminating the need for separate fluorophore labeling steps.

• [1] Gonçalves JM, Gonçalves JND, Sousa LF, et al. 2,4,5-Triaminopyrimidines as blue fluorescent probes for cell viability monitoring: synthesis, photophysical properties, and microscopy applications. 2024. Repositorium UMinho. View Source

N4-Substituent Shape Selectivity for Kinases

The N4‑substituent geometry on pyrimidine scaffolds is a key determinant of kinase subtype selectivity. Linear N4‑propyl groups can occupy hydrophobic channels that are inaccessible to branched isopropyl substituents, which in turn may fit into compact hydrophobic pockets where a linear chain would clash [1]. This shape complementarity is supported by SAR studies on N2,N4-disubstituted pyrimidines where N4-substituent nature significantly influences inhibitory potency and selectivity profiles against CDK2/CDK9.

N4-shape selectivity

Class-level

Linear N4-propyl vs branched N4-isopropyl may engage distinct kinase hydrophobic channels.

Supports kinase isoform-selective fingerprint exploration; propyl and isopropyl isomers are not interchangeable.

SAR inference from N2,N4-disubstituted pyrimidine CDK2/CDK9 studies.

Evidence Dimension	N4-substituent shape and target selectivity
Target Compound Data	N4-propyl (linear, 3‑carbon chain)
Comparator Or Baseline	N4-isopropyl (branched, 3‑carbon but different shape)
Quantified Difference	Qualitative difference in steric profile; isomerism leads to differential kinase selectivity in N2,N4-disubstituted pyrimidine-2,4-diamines
Conditions	SAR analysis of N2,N4-disubstituted pyrimidine-2,4-diamines as CDK2/CDK9 inhibitors (RSC Adv., 2018)

Why This Matters

When screening against kinase panels, the propyl analog may yield a distinct selectivity fingerprint from isopropyl, directing users toward the linear isomer for targets with extended hydrophobic grooves and toward the branched isomer for compact pockets.

• [1] Jing L et al. SAR study on N2,N4-disubstituted pyrimidine-2,4-diamines as effective CDK2/CDK9 inhibitors and antiproliferative agents. RSC Advances. 2018. DOI: 10.1039/C8RA02780J. View Source

Application Scenarios

Kinase Fragment Library Expansion

When building a kinase-focused fragment library, 6‑chloro‑N4‑propylpyrimidine‑2,4,5‑triamine provides an optimal lipophilicity window (LogP 1.1) and molecular weight (201.66 Da) that balances cellular permeability with fragment-like properties, outperforming the ethyl analog (LogP 0.8) which may suffer from insufficient membrane penetration. Its linear N4‑propyl group also offers a distinct selectivity trajectory compared to the isopropyl isomer, allowing screening teams to explore complementary chemical space [1].

Dual-Function Antiparasitic Probes

In antimalarial lead development, the triaminopyrimidine core of 6‑chloro‑N4‑propylpyrimidine‑2,4,5‑triamine simultaneously enables: (i) metabolic fine‑tuning via the C‑2/C‑5 bioactivation pathway as characterized in the Xenobiotica study; and (ii) intrinsic blue fluorescence for cellular uptake tracking, as demonstrated by Gonçalves et al. This dual functionality eliminates the need to synthesize separate fluorescent tag conjugates, accelerating lead triage [1].

Regioselective Covalent Inhibitor Scaffold

The 6‑chloro leaving group combined with the 2‑amino and 5‑amino nucleophilic handles in 6‑chloro‑N4‑propylpyrimidine‑2,4,5‑triamine enables regioselective sequential substitution reactions for constructing covalent kinase inhibitors. The propyl chain at N4 provides moderate steric shielding that can direct subsequent modifications to the 5‑position, a reactivity control not achievable with the N4‑unsubstituted 6‑chloropyrimidine‑2,4,5‑triamine core .

Fragment-to-Lead Multi-Parameter Optimization

For medicinal chemistry teams optimizing fragments against a kinase of interest, 6‑chloro‑N4‑propylpyrimidine‑2,4,5‑triamine offers a favorable starting point with MW (201.66 Da), LogP (1.1), and hydrogen bond donor/acceptor count (3 donors, 5 acceptors) that comply with fragment Rule-of-Three guidelines. Its chlorine atom provides a synthetic handle for Suzuki or Buchwald cross-coupling, facilitating rapid SAR expansion without the steep property inflation often encountered with heavier butyl analogs [1].

Application

Selection Property

Validation Focus

Kinase fragment library expansion

N4-propyl lipophilicity for intracellular target access

Permeability and selectivity fingerprint assessment

Antiparasitic lead triage with integrated fluorescence

Triamine core enabling metabolic pathway studies and intrinsic blue fluorescence

Bioactivation pathway and cellular uptake imaging validation

Regioselective covalent inhibitor scaffold

Regioselective C-6 chloride with N4 steric directing effect

Substitution regiochemistry confirmation at C-5 vs C-2

Fragment-to-lead multi-parameter optimization

Fragment-rule-of-three-compatible core with chlorine cross-coupling handle

Property inflation control during SAR expansion

• [1] Gonçalves JM, Gonçalves JND, Sousa LF, et al. 2,4,5-Triaminopyrimidines as blue fluorescent probes for cell viability monitoring: synthesis, photophysical properties, and microscopy applications. 2024. Repositorium UMinho. View Source